![molecular formula C12H15N3O2 B110996 3-Amino-5-(3,4-dimethoxyphenyl)-2-methylpyrazole CAS No. 1017665-64-3](/img/structure/B110996.png)
3-Amino-5-(3,4-dimethoxyphenyl)-2-methylpyrazole
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Overview
Description
The compound “3-Amino-5-(3,4-dimethoxyphenyl)-2-methylpyrazole” is a derivative of pyrazole, which is a five-membered heterocyclic compound. Pyrazole and its derivatives are considered pharmacologically important active scaffolds that possess almost all types of pharmacological activities . The presence of this nucleus in pharmacological agents of diverse therapeutic categories has proved the pharmacological potential of the pyrazole moiety .
Synthesis Analysis
The synthesis of pyrazole derivatives has been a subject of interest for many researchers. A variety of synthesis methods and synthetic analogues have been reported over the years . For instance, one study reported the synthesis of 3-amino-4-hydroxyiminopyrazole structure . Another study reported the catalytic protodeboronation of alkyl boronic esters utilizing a radical approach .Molecular Structure Analysis
The molecular structure of pyrazole derivatives has been studied using various spectroscopic methods. For instance, Fourier transformer infrared analysis (FTIR), Proton nuclear magnetic resonance (1H NMR) and 13C nuclear magnetic resonance (13C NMR), as well as mass spectral data, have been used as the appropriate characterization techniques for the chemical structures of newly synthesized compounds .Chemical Reactions Analysis
The chemical reactions involving pyrazole derivatives have been studied extensively. For example, one study reported the catalytic protodeboronation of alkyl boronic esters utilizing a radical approach . This approach allows for formal anti-Markovnikov alkene hydromethylation, a valuable but unknown transformation .Scientific Research Applications
Organic Synthesis and Heterocyclic Scaffold Construction
3-Amino-5-(3,4-dimethoxyphenyl)-2-methylpyrazole: serves as a versatile synthetic building block in organic synthesis. It is particularly useful for constructing diverse heterocyclic or fused heterocyclic scaffolds. These scaffolds are crucial in developing new pharmaceuticals, as they often feature in the structure of many essential drugs .
Pharmaceutical Drug Design
In medicinal chemistry, this compound’s derivatives have shown significant biological activity across various therapeutic areas. Notably, certain derivatives have demonstrated relevant antioxidant and anti-inflammatory activities, making them attractive for pharmaceutical drug design .
Antiproliferative Agents
Some derivatives of 3-Amino-5-(3,4-dimethoxyphenyl)-2-methylpyrazole exhibit antitumor properties against selected tumor cell lines. These derivatives can be designed to target specific cancer types, offering a pathway for developing new anticancer drugs .
Antioxidant Activity
The compound’s derivatives have been studied for their antioxidant properties. They show potential in scavenging free radicals and protecting against oxidative stress, which is linked to various chronic diseases .
Antiaggregating Properties
Research indicates that certain derivatives can inhibit platelet aggregation, which is a key factor in the formation of blood clots. This application could lead to the development of new anticoagulant medications .
ROS Production Inhibition
Derivatives of 3-Amino-5-(3,4-dimethoxyphenyl)-2-methylpyrazole have been found to inhibit the production of reactive oxygen species (ROS), which play a role in the pathogenesis of several diseases, including cancer and cardiovascular diseases .
Functional Materials Development
Due to its structural features, this compound can be used in the development of functional materials, such as polymers and dyes. Its derivatives can impart specific properties to these materials, enhancing their functionality .
Renewable Resources Engineering
The compound’s derivatives are also significant in the engineering of renewable resources. They can be incorporated into the design of new materials that are sustainable and environmentally friendly .
Mechanism of Action
Target of Action
The primary target of 3-Amino-5-(3,4-dimethoxyphenyl)-2-methylpyrazole is the Enoyl acyl carrier protein reductase (InhA) . This protein plays a crucial role in the synthesis of mycolic acids, which are essential components of the cell wall of Mycobacterium tuberculosis .
Mode of Action
The compound interacts with its target, InhA, by binding to it and inhibiting its function . This interaction disrupts the synthesis of mycolic acids, leading to the weakening of the bacterial cell wall .
Biochemical Pathways
The inhibition of InhA affects the Fatty Acid Synthase II (FAS-II) pathway , which is responsible for the elongation of fatty acids in Mycobacterium tuberculosis. The disruption of this pathway leads to the inhibition of mycolic acid production, affecting the integrity and function of the bacterial cell wall .
Result of Action
The result of the compound’s action is the inhibition of mycolic acid synthesis, leading to the weakening of the bacterial cell wall . This effect can lead to the death of the bacteria, making the compound a potential candidate for antitubercular drugs .
Future Directions
The future directions in the study of pyrazole derivatives include the development of new synthesis methods, the discovery of new pharmacological activities, and the design of new drugs based on the pyrazole scaffold . The catalytic protodeboronation of alkyl boronic esters utilizing a radical approach, for instance, is a promising area of research .
properties
IUPAC Name |
5-(3,4-dimethoxyphenyl)-2-methylpyrazol-3-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O2/c1-15-12(13)7-9(14-15)8-4-5-10(16-2)11(6-8)17-3/h4-7H,13H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKVFNEGAFWMOFI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C2=CC(=C(C=C2)OC)OC)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-5-(3,4-dimethoxyphenyl)-2-methylpyrazole |
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